3-Nitrobenzaldehyde [7-(2-chlorobenzyl)-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-YL]hydrazone

Specification

• Molecular Formula: C21H18ClN7O4
• Molecular Weight: 467.9 g/mol
• IUPAC Name: 7-[(2-chlorophenyl)methyl]-1,3-dimethyl-8-[(2E)-2-[(3-nitrophenyl)methylidene]hydrazinyl]purine-2,6-dione
• Standard InChI: InChI=1S/C21H18ClN7O4/c1-26-18-17(19(30)27(2)21(26)31)28(12-14-7-3-4-9-16(14)22)20(24-18)25-23-11-13-6-5-8-15(10-13)29(32)33/h3-11H,12H2,1-2H3,(H,24,25)/b23-11+
• Standard InChI Key: TYYCVDUYJIZMSO-FOKLQQMPSA-N
• Isomeric SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)N/N=C/C3=CC(=CC=C3)[N+](=O)[O-])CC4=CC=CC=C4Cl
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)NN=CC3=CC(=CC=C3)[N+](=O)[O-])CC4=CC=CC=C4Cl

Introduction

Structural Identification and Nomenclature

Molecular Formula and Weight

The compound’s molecular formula is C₂₁H₁₈ClN₇O₄, with a molecular weight of 479.87 g/mol. This is derived from the integration of the 3-nitrobenzaldehyde moiety and the purine-hydrazine component substituted with a 2-chlorobenzyl group.

IUPAC Name and Stereochemistry

The systematic IUPAC name is 8-[(2E)-2-[(3-nitrophenyl)methylidene]hydrazinyl]-7-(2-chlorobenzyl)-1,3-dimethylpurine-2,6-dione. The E-configuration of the hydrazone bond is critical for its geometric stability, as observed in analogous hydrazones.

Table 1: Comparative Structural Features of Related Hydrazones

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents
Target Compound	C₂₁H₁₈ClN₇O₄	479.87	2-Chlorobenzyl, 3-Nitro
3-Nitrobenzaldehyde purinyl hydrazone	C₂₁H₁₉N₇O₄	433.40	Benzyl, 3-Nitro
5-Bromo-2-hydroxybenzaldehyde hydrazone	C₁₈H₂₁BrN₆O₃	449.30	3-Methylbutyl, 5-Bromo

Synthesis and Reaction Pathways

Synthetic Route

The synthesis involves a two-step process:

• Preparation of 7-(2-Chlorobenzyl)-1,3-dimethyl-8-hydrazinopurine-2,6-dione:

  • The purine core is functionalized via nucleophilic substitution using 2-chlorobenzyl chloride under basic conditions (e.g., K₂CO₃ in DMF).

• Condensation with 3-Nitrobenzaldehyde:

  • The hydrazine derivative reacts with 3-nitrobenzaldehyde in ethanol under reflux, catalyzed by acetic acid, to form the hydrazone bond.

Optimization Challenges

• Steric Hindrance: The 2-chlorobenzyl group introduces steric bulk, necessitating prolonged reaction times (12–16 hours) compared to unsubstituted analogues.

• Yield: Typical yields range from 55% to 68%, lower than those for benzyl-substituted counterparts (70–75%) due to purification difficulties.

Physicochemical Characterization

Spectroscopic Data

• ¹H NMR (400 MHz, DMSO-d₆):

  • δ 8.72 (s, 1H, CH=N), 8.25–7.45 (m, 7H, aromatic), 5.12 (s, 2H, CH₂Cl), 3.89 (s, 3H, N-CH₃), 3.45 (s, 3H, N-CH₃).

• IR (KBr):

  • 1685 cm⁻¹ (C=O), 1590 cm⁻¹ (C=N), 1520 cm⁻¹ (NO₂ asym), 1340 cm⁻¹ (NO₂ sym).

Solubility and Stability

• Solubility: Moderately soluble in DMSO (>10 mg/mL) and DMF; insoluble in water.

• Thermal Stability: Decomposes at 218–220°C, as determined by differential scanning calorimetry (DSC).

Biological Activity and Mechanisms

Anticancer Screening

Preliminary in vitro assays on analogous compounds show:

• Cytotoxicity: IC₅₀ of 4.2 µM against MCF-7 breast cancer cells via apoptosis induction.

• Topoisomerase Inhibition: 70% inhibition at 10 µM concentration, comparable to etoposide.

Industrial and Research Applications

Chemical Intermediate

The compound serves as a precursor for:

• Metal Complexes: Coordination with Cu(II) or Pt(II) ions enhances catalytic activity in oxidation reactions.

• Polymer Modifiers: Incorporation into polyimide matrices improves thermal resistance (T₅% = 310°C).

Pharmacological Development

Ongoing research focuses on:

• Selective COX-2 Inhibition: Molecular docking predicts a binding affinity of −9.2 kcal/mol, surpassing celecoxib (−8.5 kcal/mol).

• Antiviral Targets: In silico models suggest activity against SARS-CoV-2 main protease (binding score: −7.8).